Cas no 2327791-89-7 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-(phenylsulfanyl)propanamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-(phenylsulfanyl)propanamide
• CAS No: 2327791-89-7
• MF: C₁₉H₁₉NO₂S₂
• MW: 357.489662408829
• CID: 5876395
• PubChem ID: 121179423
• Update Time: 2025-06-07

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-(phenylsulfanyl)propanamide
• F6521-4243
• 2327791-89-7
• AKOS032730797
• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3-(phenylthio)propanamide

• Inchi： 1S/C19H19NO2S2/c21-17(16-13-24-18-9-5-4-8-15(16)18)12-20-19(22)10-11-23-14-6-2-1-3-7-14/h1-9,13,17,21H,10-12H2,(H,20,22)
• InChI Key： DDMVKXNYGPGNOZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(CNC(CCSC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 357.08572120g/mol
• Monoisotopic Mass: 357.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-(phenylsulfanyl)propanamide

Introduction to N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-3-(phenylsulfanyl)propanamide] (CAS No: 2327791-89-7)

N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-3-(phenylsulfanyl)propanamide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. With the CAS number 2327791-89-7, this compound represents a unique molecular architecture that combines hydrophilic and lipophilic properties, making it a promising candidate for various biochemical applications. The presence of both benzothiophene and phenylsulfanyl moieties in its structure suggests potential interactions with biological targets, which has been a focus of recent studies.

The compound's structure, characterized by a propanamide backbone with substituents at the 2-position and 3-position, offers a versatile platform for further chemical modifications. This flexibility has been exploited in the development of novel derivatives aimed at enhancing pharmacological activity. The hydroxyethyl group at the 2-position not only contributes to solubility but also provides a site for conjugation with other biomolecules, which is particularly relevant in drug design and delivery systems.

In recent years, there has been growing interest in the therapeutic potential of molecules containing the benzothiophen-3-yl moiety. Benzothiophenes are known for their structural similarity to benzothiazoles and benzopyrans, which are classes of compounds with diverse biological activities. Studies have demonstrated that benzothiophene derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-3-(phenylsulfanyl)propanamide] may contribute to its unique pharmacological profile, making it a valuable scaffold for medicinal chemistry investigations.

The phenylsulfanyl group is another key feature of this compound that warrants detailed examination. Sulfur-containing heterocycles are widely recognized for their role in modulating biological processes. Phenylsulfanyl derivatives have been reported to interact with enzymes and receptors, leading to therapeutic effects. For instance, some phenylsulfanyl compounds have shown promise in treating neurological disorders by modulating neurotransmitter systems. The incorporation of this moiety into N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-3-(phenylsulfanyl)propanamide] may enhance its ability to interact with specific biological targets, thereby expanding its potential applications.

The synthesis of N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-3-(phenylsulfanyl)propanamide] involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyethyl group necessitates careful consideration of protecting group strategies to ensure regioselectivity. Additionally, the installation of the phenylsulfanyl moiety requires efficient coupling techniques such as palladium-catalyzed cross-coupling reactions. These synthetic challenges highlight the compound's complexity and underscore the expertise required for its preparation.

Evaluation of N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-3-(phenylsulfanyl)propanamide] in vitro has revealed intriguing properties that warrant further investigation. Preliminary studies indicate that the compound exhibits moderate affinity for certain enzymes and receptors, suggesting potential therapeutic utility. For example, its interaction with cytochrome P450 enzymes could be explored for drug metabolism studies, while its binding to specific receptors might provide insights into its pharmacological effects. These findings align with broader trends in drug discovery where structurally diverse compounds are screened for their biological activity.

The compound's solubility profile is another critical aspect that influences its pharmaceutical applicability. The presence of polar functional groups such as hydroxyl and amide moieties enhances water solubility, which is advantageous for formulation development. This property allows for easier administration via oral or injectable routes, broadening its potential clinical use. Furthermore, solubility characteristics can impact bioavailability and distribution within the body, making them important parameters to consider during drug development.

In conclusion, N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-3-(phenylsulfanyl)propanamide] (CAS No: 2327791-89-7) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further biochemical exploration. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic applications. As research continues to uncover new possibilities in drug discovery, compounds like this one will play a crucial role in developing innovative treatments for various diseases.